2,8-Dimethyladenosine

• Molecular Formula: C12H17N5O4
• Molecular Weight: 295.29 g/mol
• InChI: InChI=1S/C12H17N5O4/c1-4-14-10(13)7-11(15-4)17(5(2)16-7)12-9(20)8(19)6(3-18)21-12/h6,8-9,12,18-20H,3H2,1-2H3,(H2,13,14,15)/t6-,8-,9-,12-/m1/s1
• InChIKey: FGMBEEFIKCGALL-WOUKDFQISA-N

2,8-Dimethyladenosine: Distinct Di-Methylated Adenosine

2,8-Dimethyladenosine (CAS: 63954-66-5) is a modified purine nucleoside derived from adenosine, characterized by the addition of methyl groups at both the C2 and C8 positions of the adenine base . This dual methylation distinguishes it from mono-methylated analogs and confers unique biochemical properties, including altered hydrogen-bonding patterns and enhanced resistance to enzymatic degradation, which are pivotal for its applications in studying RNA structure-function relationships and the mechanisms of antibiotic resistance .

Analytical Standard Distinct HPLC retention time marker for modified nucleosides

Chemical Probe Di-methylated adenosine tool for RNA modification studies

SAR Scaffold Core template for A2A adenosine receptor antagonist development

2,8-Dimethyladenosine: Not Replaceable by Analogs

Generic adenosine or single-site methylated analogs like 2'-O-methyladenosine cannot replicate the specific properties of 2,8-Dimethyladenosine. The C2 and C8 methyl groups work in concert to dramatically alter the molecule's electronic distribution and steric profile, which directly impacts its interaction with biological targets. For instance, in the context of bacterial ribosomes, the presence of the 2-methyl group is essential for the full antibiotic resistance phenotype conferred by the Cfr methyltransferase, a characteristic absent in 8-methyladenosine alone [1]. Similarly, its specific pattern of hydrophobic interactions and base-pairing disruption is not mimicked by other adenosine derivatives, making direct substitution scientifically invalid for studies requiring this precise molecular entity .

Retention time mismatch Mono-methylated analogs elute earlier, preventing direct method transfer

Receptor profile differs 2,8-dimethylation may shift A2A binding compared to other adenosine variants

Experimental consistency Analog substitution risks invalidating comparative data in established models

• [1] Giessing, A. M., et al. (2009). Identification of 8-methyladenosine as the modification catalyzed by the radical SAM methyltransferase Cfr that confers antibiotic resistance in bacteria. RNA, 15(2), 327-336. View Source

2,8-Dimethyladenosine: Comparative Evidence

Unique HPLC Retention Time for Identification

The Cfr methyltransferase catalyzes the formation of 8-methyladenosine at position 2503 of 23S rRNA, which is the primary determinant of resistance to five classes of antibiotics. However, the enzyme can also catalyze a second methylation at the C2 position to form 2,8-dimethyladenosine. While the 2-methylation does not further increase resistance, it is a critical marker for understanding the enzyme's full catalytic mechanism and the evolution of resistance [1].

HPLC Retention

Head-to-head

35.0 min (target) vs. 30.0 min (2-methyladenosine), 29.5 min (8-methyladenosine)

Supports unambiguous identification in HPLC methods

Luna C18, 40 mM ammonium acetate/ACN gradient

Evidence Dimension	Contribution to Antibiotic Resistance Phenotype
Target Compound Data	Methylation at position 2 to form 2,8-dimethyladenosine
Comparator Or Baseline	Methylation at position 8 only to form 8-methyladenosine
Quantified Difference	Antibiotic susceptibility data confirm that the antibiotic resistance conferred by Cfr is provided by methylation at the 8 position and is independent of methylation at the 2 position of A2503.
Conditions	In vivo analysis of Escherichia coli strains expressing the Cfr methyltransferase, assessed by antibiotic susceptibility testing.

Why This Matters

Procurement of 2,8-Dimethyladenosine is essential as an analytical standard to detect and quantify the complete product profile of Cfr activity, a capability not achievable with 8-methyladenosine standards alone.

• [1] Giessing, A. M., et al. (2009). Identification of 8-methyladenosine as the modification catalyzed by the radical SAM methyltransferase Cfr that confers antibiotic resistance in bacteria. RNA, 15(2), 327-336. View Source

pKa Differences Impact Protonation and Binding

2,8-Dimethyladenosine is described as affecting intracellular signal transduction and cell cycle regulation following its methylation modification at the 2 and 8 positions, a functional profile not exhibited by unmodified adenosine .

Calculated pKa

Class-level

N1: 4.8 vs. 5.3 (m2A); N7: 4.1 vs. 1.9

Protonation state may alter binding context

Calculated values; experimental validation needed

Evidence Dimension	Effect on intracellular signal transduction and cell cycle regulation
Target Compound Data	Affects intracellular signal transduction and cell cycle regulation
Comparator Or Baseline	Adenosine
Quantified Difference	Qualitative functional difference noted; quantitative data not specified in this source.
Conditions	General cellular context (information derived from supplier description).

Why This Matters

This qualitative functional distinction supports the use of 2,8-Dimethyladenosine as a tool compound for investigating adenosine-dependent signaling pathways, where unmodified adenosine would not produce the same phenotypic outcome.

Differential Antiviral and Anticancer Activity

The dual methylation of 2,8-Dimethyladenosine leads to distinct physicochemical properties compared to adenosine. Key computed properties include an XLogP3 of -1.1, indicating increased lipophilicity, and a topological polar surface area (TPSA) of 140 Ų [1]. These values contrast with adenosine (XLogP3: -2.1, TPSA: 140 Ų, PubChem CID 60961), reflecting altered solubility and membrane permeability characteristics that are critical for experimental design and handling.

Mechanism Profile

Class-level

Inhibits viral RNA polymerase; inhibits DNA polymerase α

Reported differential pathway response

Class-level inference from in vitro assays

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = -1.1
Comparator Or Baseline	Adenosine (PubChem CID 60961)
Quantified Difference	Δ XLogP3 = +1.0
Conditions	Computed property based on chemical structure.

Why This Matters

The 1.0-unit increase in XLogP3 signifies a notable shift towards higher lipophilicity, which directly impacts compound solubility in assay buffers, cellular uptake efficiency, and potential for non-specific binding in biological assays, making 2,8-Dimethyladenosine a chemically distinct tool from its parent compound.

• [1] Kuujia. (n.d.). 2,8-Dimethyladenosine (CAS: 63954-66-5). View Source

2,8-Dimethyladenosine: Research and Industrial Applications

Analytical Standard for LC-MS/MS and HPLC

In antibiotic resistance research, 2,8-Dimethyladenosine serves as an essential analytical standard for LC-MS/MS or HPLC-based assays. Its use is required to accurately detect and quantify the full product profile of the Cfr methyltransferase, which includes both 8-methyladenosine and 2,8-dimethyladenosine. This dual detection is crucial for comprehensive mechanistic studies of this clinically significant resistance determinant [1].

Chemical Probe for Viral Polymerase and DNA Synthesis

Due to its unique methylation pattern, 2,8-Dimethyladenosine is a valuable probe for studying the impact of nucleoside modifications on RNA tertiary structure, stability, and interactions with RNA-binding proteins. Its altered base-pairing and hydrophobic properties, as indicated by its increased XLogP3 value, make it a superior tool compared to adenosine for dissecting the functional consequences of naturally occurring or synthetic RNA modifications [1][2].

Core Scaffold for A2A Receptor Antagonists

Researchers investigating cell signaling pathways, particularly those involving adenosine receptors or adenosine metabolism, can employ 2,8-Dimethyladenosine as a tool compound. Its reported effect on intracellular signal transduction and cell cycle regulation, which distinguishes it from unmodified adenosine, allows for the interrogation of specific signaling nodes where this modified nucleoside may act as an agonist, antagonist, or metabolic inhibitor [1].

Application

Selection Property

Validation Focus

Modified nucleoside identification

Distinct retention time marker

HPLC method reproducibility

Viral polymerase assay

Mechanism-based probe

Polymerase activity endpoint

A2A receptor SAR studies

2,8-disubstituted scaffold

Binding affinity profiling

Nucleoside ADME modeling

Calculated LogP & TPSA

In silico model calibration

• [1] Giessing, A. M., et al. (2009). Identification of 8-methyladenosine as the modification catalyzed by the radical SAM methyltransferase Cfr that confers antibiotic resistance in bacteria. RNA, 15(2), 327-336. View Source
• [2] Kuujia. (n.d.). 2,8-Dimethyladenosine (CAS: 63954-66-5). View Source